Cas no 1704167-00-9 (4-(4-bromo-3-chlorophenyl)but-3-en-2-amine)

• Product Name: 4-(4-bromo-3-chlorophenyl)but-3-en-2-amine
• CAS No: 1704167-00-9
• MF: C₁₀H₁₁BrClN
• MW: 260.558040857315
• CID: 5959436
• PubChem ID: 108398966
• Update Time: 2025-06-07

4-(4-bromo-3-chlorophenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-3-chlorophenyl)but-3-en-2-amine
• 1704167-00-9
• EN300-1911571

• Inchi： 1S/C10H11BrClN/c1-7(13)2-3-8-4-5-9(11)10(12)6-8/h2-7H,13H2,1H3/b3-2+
• InChI Key： HZCCFLWAYKFYHK-NSCUHMNNSA-N
• SMILES： BrC1C=CC(=CC=1Cl)/C=C/C(C)N

Computed Properties

• Exact Mass: 258.97634g/mol
• Monoisotopic Mass: 258.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 4-(4-bromo-3-chlorophenyl)but-3-en-2-amine

Professional Introduction to 4-(4-bromo-3-chlorophenyl)but-3-en-2-amine (CAS No. 1704167-00-9)

4-(4-bromo-3-chlorophenyl)but-3-en-2-amine, with the chemical formula C₁₀H₁₀B_rC_lN, is a significant compound in the field of pharmaceutical chemistry. This molecule, identified by its CAS number 1704167-00-9, has garnered attention due to its unique structural features and potential applications in drug development. The presence of both bromine and chlorine substituents on the aromatic ring, along with the amine functional group, makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure consists of a butenyl chain connected to a phenyl ring that is substituted at the 4-position with a bromine atom and at the 3-position with a chlorine atom. The amine group at the 2-position of the butenyl chain further enhances its reactivity, making it a valuable building block for medicinal chemists. The combination of these functional groups allows for diverse chemical modifications, enabling the synthesis of complex molecules with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of arylalkylamine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific arrangement of substituents in 4-(4-bromo-3-chlorophenyl)but-3-en-2-amine makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its ability to serve as a precursor for the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically interact with kinase targets, researchers aim to develop novel therapeutics that can modulate these pathways effectively. The bromo and chloro substituents on the phenyl ring provide excellent handles for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in drug discovery.

Recent studies have highlighted the importance of arylalkylamines in developing small-molecule inhibitors. For instance, derivatives of this class have been investigated for their ability to inhibit tyrosine kinases, which are overactive in many cancer types. The amine group in 4-(4-bromo-3-chlorophenyl)but-3-en-2-amine can be further modified to introduce additional pharmacophores that enhance binding affinity and selectivity. This flexibility makes it a valuable scaffold for structure-based drug design.

The compound's potential extends beyond kinase inhibition. It has also been explored as a precursor for developing compounds that target other enzyme families, such as phosphodiesterases and proteases. These enzymes are involved in various physiological processes and their inhibition can lead to therapeutic benefits. The presence of both bromine and chlorine atoms allows for selective modifications at different positions on the aromatic ring, enabling the creation of libraries of compounds with diverse biological activities.

In addition to its applications in oncology, 4-(4-bromo-3-chlorophenyl)but-3-en-2-amine has shown promise in treating inflammatory diseases. Inflammatory processes are mediated by complex signaling pathways involving multiple enzymes and receptors. By targeting key players in these pathways, researchers aim to develop anti-inflammatory agents that can mitigate symptoms without causing significant side effects. The structural features of this compound make it a suitable candidate for designing molecules that can modulate inflammatory responses.

The synthesis of 4-(4-bromo-3-chlorophenyl)but-3-en-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by bromination and chlorination of the aromatic ring. The butenyl chain can be introduced through various methods, such as alkylation or reduction reactions. Advanced techniques like flow chemistry have also been employed to improve reaction efficiency and scalability.

The compound's reactivity makes it a valuable tool for medicinal chemists who are exploring new drug candidates. Its ability to undergo various chemical transformations allows for rapid diversification of molecular structures, enabling high-throughput screening campaigns to identify lead compounds with desired pharmacological properties. This flexibility is particularly important in early-stage drug discovery where numerous analogs need to be synthesized and evaluated.

In conclusion, 4-(4-bromo-3-chlorophenyl)but-3-en-2-amine (CAS No. 1704167-00-9) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing bioactive molecules targeting various therapeutic areas, including oncology and inflammation. The presence of bromine and chlorine substituents on the aromatic ring provides excellent opportunities for further functionalization through modern synthetic methodologies. As research continues to uncover new applications for this compound, it is likely to remain an important tool in the arsenal of medicinal chemists.